Cas no 25363-21-7 (1-[(piperidin-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol
• CAS No: 25363-21-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5046081
• Update Time: 2025-06-09

1-[(piperidin-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (piperidinyl-1)methyl-1 cyclohexanol
• 1-(piperidin-1-ylmethyl)cyclohexan-1-ol
• 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol

• Inchi： 1S/C12H23NO/c14-12(7-3-1-4-8-12)11-13-9-5-2-6-10-13/h14H,1-11H2
• InChI Key： PAIRKBRMJGGAON-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5

Additional information on 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol

Introduction to 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol (CAS No. 25363-21-7)

1-[(piperidin-1-yl)methyl]cyclohexan-1-ol, also known by its CAS number 25363-21-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a piperidine moiety, making it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol consists of a cyclohexane ring substituted with a piperidine group at the 1-position through a methyl linker. This structural arrangement confers the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

In recent years, the interest in 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol has been driven by its potential as a lead compound in the discovery of new drugs. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable starting point for the synthesis of more potent and selective derivatives.

One of the key areas of research involving 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol is its role in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate various signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation. By reducing neuroinflammation, 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol may help to protect neurons from damage and promote their repair.

Beyond its neuroprotective effects, 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain sensitivity in animal models of chronic pain. The mechanism underlying its analgesic activity is thought to involve the modulation of ion channels and neurotransmitter receptors in the central nervous system. These findings suggest that 1-[(piperidin-1-yl)methyl]cyclohexan-1-ol could be developed into a novel class of pain relievers with fewer side effects compared to existing treatments.

In addition to its therapeutic applications, 1-[(piperidin-1-y l)methyl]cyclohexan - 1 - ol strong > has also been explored for its use as a chemical intermediate in synthetic chemistry. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material to develop new derivatives with enhanced pharmacological properties, such as improved potency, selectivity, and bioavailability.

The synthesis of 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o h e x a n - 1 - o l strong > typically involves several steps, including the formation of the cyclohexane ring and the introduction of the piperidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of cyclohexanone with piperidine followed by reduction to form the alcohol functionality. Another method involves the use of organometallic reagents to achieve selective functionalization of the cyclohexane ring.

The characterization of 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o h e x a n - 1 - o l strong > is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its quality and suitability for further studies.

In conclusion, 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o h e x a n - 1 - o l strong > (CAS No. 25363 - 21 - 7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting various diseases and conditions. As research in this area continues to advance, it is likely that we will see more innovative applications of this compound in the near future.